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Compound of Interest

Compound Name: 3,4-Dibromofuran

Cat. No.: B150810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dibromofuran is a halogenated heterocyclic compound that serves as a versatile synthetic

intermediate in the fields of medicinal chemistry, agrochemicals, and materials science.[1] Its

unique substitution pattern and the presence of two bromine atoms make it a valuable building

block for the synthesis of more complex molecules through various organic reactions, such as

cross-coupling and cycloaddition.[1] This technical guide provides a comprehensive overview

of the physical properties of 3,4-Dibromofuran, detailed experimental protocols for their

determination, and a visualization of a key reaction pathway.

Core Physical Properties of 3,4-Dibromofuran
The physical characteristics of 3,4-Dibromofuran are crucial for its handling, storage, and

application in synthetic chemistry. A summary of its key physical properties is presented in the

table below.
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Property Value Source(s)

Molecular Formula C₄H₂Br₂O

Molecular Weight 225.87 g/mol

Appearance Colorless to brown clear liquid [1]

Melting Point 6 °C [1]

Boiling Point 166 °C (at 760 mmHg) [1]

Density 2.2 g/cm³ [1]

Refractive Index n20/D 1.55 [1]

CAS Number 32460-02-9

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies that are typically

employed to determine the physical properties of liquid organic compounds like 3,4-
Dibromofuran.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle (if the sample is crystalline)
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Procedure:

A small amount of 3,4-Dibromofuran is introduced into a capillary tube and packed down to

a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature about 10-15°C below the expected melting

point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating mantle or oil bath

Small rubber band or wire to attach the sample tube to the thermometer

Procedure (Micro method):

A few drops of 3,4-Dibromofuran are placed in a small test tube.
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A capillary tube, sealed at the top end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer and heated in a Thiele tube or an oil bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Determination
Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (density bottle) of a known volume

Analytical balance

Thermometer

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with 3,4-Dibromofuran, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped off.

The filled pycnometer is weighed again to determine the mass of the liquid.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b150810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3,4-Dibromofuran
A common method for the synthesis of 3,4-Dibromofuran is the oxidative cyclodehydration of

(E)-2,3-dibromobut-2-ene-1,4-diol.

Reaction Scheme:

(E)-2,3-dibromobut-2-ene-1,4-diol

Oxidative Cyclodehydration
(with steam distillation)

Chromosulfuric Acid (CrO₃/H₂SO₄)

3,4-Dibromofuran

Click to download full resolution via product page

Caption: Synthesis of 3,4-Dibromofuran.

Experimental Protocol Outline: (E)-2,3-dibromobut-2-ene-1,4-diol is treated with an oxidizing

agent, such as chromosulfuric acid. The reaction mixture is heated, and the volatile 3,4-
Dibromofuran product is continuously removed from the reaction mixture by steam distillation.

This prevents decomposition of the product under the harsh reaction conditions. The distilled

product is then collected and purified.

Reactivity Profile: Diels-Alder Reaction
3,4-Dibromofuran can act as a diene in Diels-Alder reactions. A notable example is its reaction

with diethyl azodicarboxylate, which proceeds through a [4+2] cycloaddition followed by a

rearrangement to form a tetrahydropyridazinone derivative.

Experimental Workflow:
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Reactants

Reaction Steps

Product

3,4-Dibromofuran

[4+2] Cycloaddition

Diethyl Azodicarboxylate

Spontaneous Rearrangement

Forms unstable adduct

Tetrahydropyridazinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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